Cas no 329928-74-7 (2-hydroxy-3-(2-methoxyphenyl)propanoic acid)

• Product Name: 2-hydroxy-3-(2-methoxyphenyl)propanoic acid
• CAS No: 329928-74-7
• MF: C₁₀H₁₂O₄
• MW: 196.199883460999
• CID: 6047943
• PubChem ID: 22411823
• Update Time: 2025-10-28

2-hydroxy-3-(2-methoxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, α-hydroxy-2-methoxy-
• 2-hydroxy-3-(2-methoxyphenyl)propanoic acid
• 329928-74-7
• AKOS014313471
• MFCD11935532
• SY338770
• EN300-1451891
• SCHEMBL463315

• Inchi： 1S/C10H12O4/c1-14-9-5-3-2-4-7(9)6-8(11)10(12)13/h2-5,8,11H,6H2,1H3,(H,12,13)
• InChI Key： HCYWZULWHCPCFY-UHFFFAOYSA-N
• SMILES： C1(CC(O)C(O)=O)=CC=CC=C1OC

Computed Properties

• Exact Mass: 196.07355886g/mol
• Monoisotopic Mass: 196.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.263±0.06 g/cm3(Predicted)
• Boiling Point: 358.5±27.0 °C(Predicted)
• pka: 3.79±0.11(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 2-hydroxy-3-(2-methoxyphenyl)propanoic acid

Comprehensive Analysis of 2-hydroxy-3-(2-methoxyphenyl)propanoic acid (CAS No. 329928-74-7): Properties, Applications, and Industry Insights

2-hydroxy-3-(2-methoxyphenyl)propanoic acid (CAS 329928-74-7) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural features. This aromatic hydroxy acid derivative combines a methoxy-substituted phenyl ring with a propanoic acid backbone, making it valuable for drug intermediate synthesis and material science applications. Recent studies highlight its potential as a building block for non-steroidal anti-inflammatory drugs (NSAIDs) analogs, aligning with growing demand for novel pain management solutions.

The compound's chiral center at the 2-position introduces stereochemical complexity, sparking interest in asymmetric synthesis methodologies. Researchers are exploring its role in developing targeted enzyme inhibitors, particularly for conditions like metabolic disorders and age-related inflammation—topics trending in precision medicine discussions. Its dual functional groups (carboxylic acid and hydroxyl) enable diverse derivatization pathways, a property leveraged in prodrug design strategies that dominate current pharmaceutical innovation.

From a technical perspective, 329928-74-7 exhibits interesting physicochemical properties. The ortho-methoxy group influences electronic distribution, affecting its solubility profile and hydrogen bonding capacity—critical parameters for bioavailability optimization. Analytical techniques like HPLC-MS and NMR spectroscopy confirm its structural integrity, while computational modeling predicts favorable ADME characteristics (Absorption, Distribution, Metabolism, Excretion), addressing frequent queries about compound pharmacokinetics in drug discovery forums.

Industrial applications of 2-hydroxy-3-(2-methoxyphenyl)propanoic acid extend to flavor and fragrance sectors, where its aromatic properties contribute to complex scent profiles. The compound's thermal stability (decomposition point >200°C) makes it suitable for high-temperature processes, answering common formulation questions in specialty chemicals manufacturing. Regulatory-compliant synthesis routes using green chemistry principles are being developed to meet ESG (Environmental, Social, and Governance) standards—a hot topic in chemical industry sustainability reports.

Emerging research explores the compound's antioxidant potential, with in vitro studies showing radical scavenging activity comparable to established phenolic antioxidants. This positions it as a candidate for cosmeceutical formulations, particularly in anti-aging products—a market segment experiencing 12% annual growth according to recent market analyses. The structure-activity relationship of its derivatives is being mapped against oxidative stress biomarkers, addressing frequent scientific queries about molecular mechanisms of skin protection.

Quality control protocols for CAS 329928-74-7 emphasize chromatographic purity (>98%) and stereoisomeric control, with advanced techniques like chiral SFC (Supercritical Fluid Chromatography) being implemented. These meet stringent ICH guidelines for pharmaceutical intermediates—a compliance aspect heavily searched by quality assurance professionals. Stability studies indicate optimal storage under nitrogen atmosphere at -20°C, providing practical answers to common material handling questions in research laboratories.

The compound's structure-property relationships are being computationally modeled using QSAR approaches (Quantitative Structure-Activity Relationship), addressing frequent researcher inquiries about predictive drug design. Patent analysis reveals growing IP activity around derivative compounds, particularly for GPCR-targeted therapies—a trending area in biotech investment circles. Scale-up challenges are being addressed through continuous flow chemistry implementations, reflecting industry's shift toward Industry 4.0 manufacturing paradigms.

In analytical applications, 2-hydroxy-3-(2-methoxyphenyl)propanoic acid serves as a HPLC reference standard for method development, with its UV absorption maxima at 274 nm facilitating detection. This addresses common methodological questions in analytical chemistry forums. The compound's metal chelation properties are being investigated for potential in nutraceutical formulations, particularly in mineral absorption enhancement—a subject gaining traction in gut health research.

Market intelligence indicates steady growth in demand for 329928-74-7, with compound annual growth rate (CAGR) projections of 6.8% through 2030. This reflects broader trends in specialty chemicals sector expansion. Current price benchmarking analyses position it as a high-value intermediate, with cost optimization strategies focusing on catalytic process intensification—a technical topic frequently searched by process chemists. The development of crystal engineering approaches for improved powder flow characteristics addresses formulation challenges commonly discussed in pharmaceutical technology publications.